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Introduction

2-Heptanol, a secondary alcohol with the chemical formula C7H160, is a colorless liquid with a
mild, slightly fruity odor.[1] It is an important chemical intermediate and solvent with applications
in various fields, including the synthesis of fragrances, flavorings, and pharmaceuticals. This
technical guide provides a comprehensive overview of the core physicochemical properties of
2-Heptanol, detailed experimental protocols for their determination, and visualizations of key
chemical transformations.

Physicochemical Properties

The key physicochemical properties of 2-Heptanol are summarized in the tables below for
easy reference and comparison.

Table 1: General and Physical Properties of 2-Heptanol
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Property Value Reference
Molecular Formula C7H160 [1]
Molecular Weight 116.20 g/mol [1]
Appearance Clear, colorless liquid [1]

Odor Mild alcohol odor [1]

Boiling Point 158-162 °C [1]

Melting Point -30.15 °C

Density 0.817 g/mL at 25 °C

Solubility in Water

3.27 g/L

Solubility in Organic Solvents

Soluble in ethanol and ether

[1]

Vapor Pressure

1.6 hPa at 25 °C

Vapor Density

4.0 (Air = 1)

[1]

Refractive Index (n2°/D)

1.420 - 1.422

[1]

Flash Point

59 °C (closed cup)

Viscosity

3.955 mPa-s

Table 2: Chemical and Safety Information for 2-Heptanol
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Property Value Reference
IUPAC Name Heptan-2-ol [1]
CAS Number 543-49-7
o Chiral, exists as (R)- and (S)-
Chirality ]
enantiomers
Reacts with strong oxidizing
Reactivity agents and strong acids.

Flammable.

H226 (Flammable liquid and
vapor), H312 (Harmful in
contact with skin), H319

Hazard Statements

(Causes serious eye irritation)

P210, P280,
Precautionary Statements P303+P361+P353,
P305+P351+P338

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of 2-Heptanol
are provided below. These protocols are adapted from standard laboratory procedures for
organic compounds.

Determination of Boiling Point (Microscale Method)

This method is suitable for small sample volumes.
Materials:

e 2-Heptanol sample

o Capillary tube (sealed at one end)

e Thermometer
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o Small test tube

e Rubber band

» Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)
Procedure:

» Attach the small test tube to the thermometer using a rubber band, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Add a small amount of 2-Heptanol to the test tube (approximately 0.5 mL).
e Place the capillary tube, open end down, into the 2-Heptanol in the test tube.
o Heat the apparatus gradually.

o Observe the capillary tube. A steady stream of bubbles will emerge from the open end as the
liquid is heated.

o Continue heating until the bubbling is rapid and continuous.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

e Record the temperature. For accuracy, repeat the measurement.

Determination of Density (Pycnometer Method)

A pycnometer (or density bottle) is used for precise measurement of liquid density.
Materials:
e 2-Heptanol sample

» Pycnometer with a stopper and a capillary opening
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e Analytical balance

« Distilled water

e Thermostat bath

Procedure:

o Clean and dry the pycnometer thoroughly.

¢ Weigh the empty, dry pycnometer and record its mass (ma).

« Fill the pycnometer with distilled water and insert the stopper. Ensure the capillary is filled
and there are no air bubbles.

o Place the filled pycnometer in a thermostat bath at a constant temperature (e.g., 25 °C) until
it reaches thermal equilibrium.

o Carefully wipe dry the outside of the pycnometer and weigh it. Record the mass (mz).
o Empty the pycnometer, dry it completely, and then fill it with 2-Heptanol.
o Repeat steps 4 and 5 for the 2-Heptanol sample and record the mass (ms).

o Calculate the density of 2-Heptanol using the following formula: Density of 2-Heptanol =
[(m3 - m1) / (m2 - m1)] * Density of water at the measurement temperature.

Determination of Solubility in Water (Shake-Flask
Method)

This method is used to determine the concentration of a saturated solution.
Materials:
e 2-Heptanol sample

e Distilled water
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» Conical flasks with stoppers
o Shaker or magnetic stirrer
» Analytical technique for concentration measurement (e.g., Gas Chromatography)

Procedure:

Add an excess amount of 2-Heptanol to a known volume of distilled water in a conical flask.
o Stopper the flask and place it in a shaker or on a magnetic stirrer at a constant temperature.
o Agitate the mixture for a sufficient time to ensure equilibrium is reached (e.g., 24 hours).
» Allow the mixture to stand undisturbed to allow the undissolved 2-Heptanol to separate.

o Carefully withdraw a sample from the aqueous phase, ensuring no undissolved droplets are
included.

o Determine the concentration of 2-Heptanol in the aqueous sample using a suitable
analytical method like Gas Chromatography. This concentration represents the solubility of 2-
Heptanol in water at that temperature.

Mandatory Visualizations
Synthesis of 2-Heptanol

A common laboratory synthesis of 2-Heptanol involves the reduction of 2-heptanone. The
following diagram illustrates the workflow of this synthesis.
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Solvent
(e.g.. Methanol for NaBH4,
Diethyl ether for LIAIH4)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Heptanol via reduction of 2-heptanone.

Oxidation of 2-Heptanol to 2-Heptanone

2-Heptanol, being a secondary alcohol, can be oxidized to a ketone, 2-heptanone. This is a
common transformation in organic synthesis.

=
( } Oxidation D

Click to download full resolution via product page

Caption: Oxidation of 2-Heptanol to 2-Heptanone.

Fischer Esterification of 2-Heptanol

2-Heptanol can react with a carboxylic acid in the presence of an acid catalyst to form an ester
and water. This reversible reaction is known as Fischer esterification.
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Caption: Fischer esterification of 2-Heptanol with a carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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